Cas no 921878-39-9 (N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 921878-39-9
• MF: C₁₉H₁₆F₃N₃O₃S
• MW: 423.408853530884
• CID: 6356272
• PubChem ID: 18569783
• Update Time: 2025-07-17

N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-4-(trifluoromethyl)benzene-1-sulfonamide
• N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-4-(trifluoromethyl)benzenesulfonamide
• N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]-4-(trifluoromethyl)benzene-1-sulfonamide
• AKOS024630222
• F2237-0068
• N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]-4-(trifluoromethyl)benzenesulfonamide
• 921878-39-9

• Inchi： 1S/C19H16F3N3O3S/c20-19(21,22)15-6-8-16(9-7-15)29(27,28)23-12-13-25-18(26)11-10-17(24-25)14-4-2-1-3-5-14/h1-11,23H,12-13H2
• InChI Key： JDCVBCDVOFKSAL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(NCCN1C(C=CC(C2C=CC=CC=2)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 423.08644704g/mol
• Monoisotopic Mass: 423.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.2Ų

Additional information on N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-4-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Analysis of N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 921878-39-9)

The compound N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 921878-39-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the dihydropyridazine core and trifluoromethyl benzene sulfonamide moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific protein targets.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug design. The inclusion of a trifluoromethyl group enhances the compound's metabolic stability and bioavailability, addressing one of the key challenges in modern pharmacology. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in drug development, a topic frequently searched by professionals in the field.

The dihydropyridazine scaffold in CAS No. 921878-39-9 is notable for its role in mediating interactions with biological targets. This structural motif is often explored in the context of kinase inhibition and anti-inflammatory activity, which are hot topics in current biomedical research. Given the rise of personalized medicine, understanding how such compounds can be tailored for specific patient populations is a recurring theme in scientific discussions.

From a synthetic chemistry perspective, the preparation of N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-4-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation and cyclization reactions. These processes are critical for achieving high purity and yield, which are essential for preclinical and clinical studies. The compound's CAS No. 921878-39-9 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

Another area of interest is the compound's potential application in neurodegenerative disease research. With the increasing prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are actively investigating novel molecules that can modulate pathological pathways. The sulfonamide and dihydropyridazine functionalities in this compound may offer new avenues for therapeutic intervention, making it a subject of ongoing studies.

Environmental and safety considerations are also paramount when working with such compounds. While CAS No. 921878-39-9 is not classified as hazardous, proper handling and disposal protocols must be followed to ensure workplace safety. This aligns with the broader industry focus on green chemistry and sustainable practices, which are frequently searched topics in scientific and industrial forums.

In summary, N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl-4-(trifluoromethyl)benzene-1-sulfonamide represents a compelling example of modern medicinal chemistry. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new therapeutic strategies. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point in drug discovery and development.